Cas no 1086393-90-9 (Methyl 5-cyanopyrimidine-2-carboxylate)

• Product Name: Methyl 5-cyanopyrimidine-2-carboxylate
• CAS No: 1086393-90-9
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4817555
• Update Time: 2025-06-15

Methyl 5-cyanopyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyanopyrimidine-2-carboxylate
• Methyl 5-cyanopyrimidine-2-carboxylate

• Inchi： 1S/C7H5N3O2/c1-12-7(11)6-9-3-5(2-8)4-10-6/h3-4H,1H3
• InChI Key： QWROEEMWVHGMGD-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CC(C#N)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: -1
• Topological Polar Surface Area: 75.9

Additional information on Methyl 5-cyanopyrimidine-2-carboxylate

Methyl 5-cyanopyrimidine-2-carboxylate (CAS No. 1086393-90-9): A Comprehensive Overview

Methyl 5-cyanopyrimidine-2-carboxylate, identified by its CAS number 1086393-90-9, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a pyrimidine core structure, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The molecular formula and structural characteristics of Methyl 5-cyanopyrimidine-2-carboxylate make it a valuable intermediate in the synthesis of various biologically active molecules.

The pyrimidine ring is a fundamental scaffold in medicinal chemistry, playing a crucial role in the design of nucleoside analogs and other therapeutic agents. The presence of a cyano group at the 5-position and a carboxylate ester at the 2-position endows Methyl 5-cyanopyrimidine-2-carboxylate with unique reactivity and functionalization potential. This makes it an attractive building block for the construction of more complex pharmacophores.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like pyrimidines. Studies have demonstrated that modifications at specific positions within the pyrimidine ring can significantly alter the pharmacological properties of the resulting compounds. For instance, the cyano group in Methyl 5-cyanopyrimidine-2-carboxylate can serve as a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced binding affinity and selectivity.

In particular, the carboxylate ester moiety provides a means for introducing polar functionality while maintaining solubility in aqueous environments. This characteristic is particularly advantageous in medicinal chemistry, where solubility and bioavailability are critical factors in drug design. Researchers have leveraged this property to develop novel prodrugs and targeted delivery systems.

The synthesis of Methyl 5-cyanopyrimidine-2-carboxylate typically involves multi-step organic transformations, starting from readily available precursors. Common synthetic routes include condensation reactions, cyclization processes, and functional group interconversions. The precise control of reaction conditions is essential to achieve high yields and purity levels, which are crucial for pharmaceutical applications.

One of the most notable applications of Methyl 5-cyanopyrimidine-2-carboxylate is in the development of antiviral agents. Pyrimidine derivatives have shown promise as inhibitors of viral polymerases and integrases, making them valuable candidates for treating infectious diseases. Recent studies have explored the use of this compound as a precursor for designing inhibitors targeting RNA viruses, including those responsible for emerging pandemics.

Moreover, the structural framework of Methyl 5-cyanopyrimidine-2-carboxylate has inspired the development of kinase inhibitors, which are widely used in oncology research. By modifying the pyrimidine core with appropriate substituents, researchers have synthesized molecules that selectively inhibit aberrant signaling pathways involved in cancer growth and progression. These efforts have led to several promising candidates entering clinical trials.

The versatility of Methyl 5-cyanopyrimidine-2-carboxylate extends beyond its role as a synthetic intermediate. It has also been utilized in material science applications, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). The electron-withdrawing nature of the cyano group enhances charge transport properties, making this compound a valuable component in optoelectronic devices.

In conclusion, Methyl 5-cyanopyrimidine-2-carboxylate (CAS No. 1086393-90-9) represents a cornerstone compound in modern chemical and pharmaceutical research. Its unique structural features and functionalization potential have enabled its use in diverse applications, from drug development to advanced materials. As research continues to uncover new therapeutic targets and technological innovations, the importance of this compound is likely to grow even further.